N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide

• IUPAC Name: N-cyclohexyl-4-[(dimethylamino)methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C15H29N3O/c1-17(2)12-13-8-10-18(11-9-13)15(19)16-14-6-4-3-5-7-14/h13-14H,3-12H2,1-2H3,(H,16,19)
• InChI Key: VUGMYFBBWIBZPO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1CCN(CC1)C(=O)NC2CCCCC2
• Molecular Formula: C15H29N3O
• Molecular Weight: 267.41 g/mol

Description

N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide (CDMT) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CDMT belongs to the class of tetrahydro-1(2H)-pyridinecarboxamide compounds and has a unique chemical structure that makes it an attractive candidate for further study.

Mechanism of Action

The exact mechanism of action of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide is not yet fully understood. However, studies have suggested that it acts as a bidentate ligand, coordinating with metal ions to form stable complexes. These metal complexes are believed to be responsible for the catalytic activity of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide.
Biochemical and Physiological Effects
N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide has not been extensively studied for its biochemical and physiological effects. However, studies have suggested that it is relatively non-toxic and has low cytotoxicity. This makes it a promising candidate for further study as a potential drug candidate.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide is its easy synthesis and purification process. This makes it an attractive candidate for use in lab experiments. However, one of the limitations of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for the study of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide. One area of interest is the development of new metal complexes using N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide as a ligand. These metal complexes could have potential applications in various catalytic reactions. Another area of interest is the study of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide as a potential drug candidate. Further studies are needed to determine its potential efficacy and toxicity in vivo. Additionally, the development of new synthetic methods for N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide could lead to improved yields and purity, making it an even more attractive candidate for further study.

Synthesis Methods

The synthesis of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide involves a multi-step process that starts with the reaction of cyclohexylamine and 2-methyl-2-butene to form N-cyclohexyl-2-methyl-2-butene-1,4-diamine. This intermediate is then reacted with dimethylformamide dimethyl acetal to form N-cyclohexyl-4-(dimethylamino)methyl-2-methyl-2-butene-1,4-diamine. Finally, the addition of acetic anhydride and pyridine to this intermediate results in the formation of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide.

Scientific Research Applications

N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its use as a ligand for the synthesis of metal complexes. These metal complexes have shown promise in catalyzing various reactions, including asymmetric hydrogenation and cross-coupling reactions.